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Compound of Interest

Compound Name: TSCHIMGANIDINE

Cat. No.: B000101

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of TSCHIMGANIDINE, a terpenoid
compound isolated from the Umbelliferae family, and its effects on glucose homeostasis. The
information presented is based on preclinical in vivo studies and is intended to inform further
research and development efforts.

Core Mechanism of Action: AMPK Activation

Tschimganidine has been shown to exert its metabolic benefits primarily through the
activation of AMP-activated protein kinase (AMPK), a key regulator of cellular energy
homeostasis.[1][2][3] Concurrently, it has been observed to decrease the phosphorylation of
AKT, another crucial component of metabolic signaling pathways.[1][2] The activation of AMPK
by tschimganidine leads to downstream effects that collectively contribute to improved
glucose metabolism and reduced lipid accumulation.[1][3]

Signaling Pathway
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Study Initiation

8-week-old
C57BL6/J male mice

Dietary Regimen (12 weeks total)
y

High-Fat Diet (HFD)

(60% kcal from fat)

VS.
Normal Chow Diet (NFD)

Intervention (from week 5)

Intraperitoneal injection
of Tschimganidine

(1 or 5 pg/kg)
or Vehicle (DMSO)
twice a week

Metabolic Bhenotyping

Glucose Tolerance Test (GTT)
Insulin Tolerance Test (ITT)
Serum Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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